Cas no 61070-20-0 (Boc-his(1-me)-oh)

• Product Name: Boc-his(1-me)-oh
• CAS No: 61070-20-0
• MF: C₁₂H₁₉N₃O₄
• MW: 269.296962976456
• MDL: MFCD00076944
• CID: 500968
• PubChem ID: 7018761
• Update Time: 2025-06-06

Boc-his(1-me)-oh Chemical and Physical Properties

Names and Identifiers

• L-Histidine,N-[(1,1-dimethylethoxy)carbonyl]-1-methyl-
• BOC-HIS(1-ME)-OH
• Boc-L-His(1-Me)-OH
• BOC-HIS(N-IM-ME)-OH
• Boc-His(tau-Me)-OH
• BOC-HIS(T-ME)-OH
• BOC-HISTIDINE(1-ME)-OH
• BOC-N-IM-METHYL-L-HISTIDINE
• N-BOC-N-IM-1-METHYL-L-HISTIDINE
• N-alpha-t-Butyloxycarbonyl-1-methyl-L-histidine (Boc-L-His(1-Me)-OH)
• Na-(tert-Butoxycarbonyl)-Nt-methyl-L-histidine
• N-[(1,1-Dimethylethoxy)carbonyl]-1-methyl-L-histidine
• AKOS025289396
• SCHEMBL3009900
• AS-49173
• CS-0273142
• Boc-His(Ntau-Me)-OH
• (s)-2-(tert-butoxycarbonylamino)-3-(1-methyl-1h-imidazol-4-yl)propanoic acid
• MFCD00076944
• FD21712
• EN300-1589861
• 61070-20-0
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1-methyl-1H-imidazol-4-yl)propanoic acid
• Boc-His(1-Me)-OH, AldrichCPR
• Boc-his(1-me)-oh

• MDL： MFCD00076944
• Inchi： 1S/C12H19N3O4/c1-12(2,3)19-11(18)14-9(10(16)17)5-8-6-15(4)7-13-8/h6-7,9H,5H2,1-4H3,(H,14,18)(H,16,17)/t9-/m0/s1
• InChI Key： UCKFPCXOYMKRSO-VIFPVBQESA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1=CN(C)C=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 269.13800
• Monoisotopic Mass: 269.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• PSA: 93.45000
• LogP: 1.33140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives